Cas no 1781376-39-3 (tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate
• CAS No: 1781376-39-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5290629
• Update Time: 2026-03-10

tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-formyl-3,3-dimethylpiperidine-1-carboxylate
• Z2733426339
• tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-7-10(8-15)6-13(4,5)9-14/h8,10H,6-7,9H2,1-5H3
• InChI Key： FXGJWKFGEZKWCW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C=O)CC(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6

Additional information on tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate

Introduction to tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate (CAS No. 1781376-39-3)

tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate (CAS No. 1781376-39-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a tert-butyl protecting group, a formyl functional group, and a piperidine ring with two methyl substituents. These characteristics make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and chemical intermediates.

The molecular formula of tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate is C₁₄H₂₅NO₃, and its molecular weight is approximately 255.35 g/mol. The compound's structure can be visualized as a piperidine ring with a tert-butyl carbamate protecting group at the nitrogen atom and a formyl group at the 5-position, along with two methyl groups at the 3-position. This arrangement imparts specific chemical properties that are crucial for its reactivity and stability in various chemical reactions.

In recent years, tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. The formyl group on the piperidine ring can be readily converted into other functional groups through various chemical transformations, such as reduction to an alcohol or aldehyde, or condensation to form imines or enamines. These transformations can lead to the creation of a wide range of derivatives with diverse biological activities.

The tert-butyl carbamate protecting group is particularly useful in synthetic chemistry because it provides excellent stability under a variety of reaction conditions. This protecting group can be easily removed under mild acidic conditions, allowing for the selective deprotection of the nitrogen atom without affecting other functional groups in the molecule. This property makes tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate an ideal starting material for multi-step synthetic routes in drug discovery.

In addition to its synthetic utility, tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate has also been investigated for its potential biological activities. Studies have shown that compounds derived from this scaffold exhibit promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, derivatives of this compound have been found to inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

The structural flexibility and chemical reactivity of tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate have also led to its use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound have been screened for various biological activities, leading to the identification of several lead compounds with potential therapeutic applications. These findings highlight the importance of this compound as a valuable tool in drug discovery and development.

In conclusion, tert-butyl 5-formyl-3,3-dimethyl-piperidine-1-carboxylate (CAS No. 1781376-39-3) is a highly versatile organic compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive starting material for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to explore new applications and derivatives of this compound, further solidifying its importance in the field of medicinal chemistry.